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Compound of Interest

Compound Name:
4-chloro-N,N-diethyl-3-

nitrobenzamide

CAS No.: 346664-00-4

Cat. No.: B2583886 Get Quote

CAS Registry Number: 346664-00-4 Molecular Formula: C₁₁H₁₃ClN₂O₃ Molecular Weight:

256.69 g/mol [1][2][3]

Executive Summary & Compound Profile
4-Chloro-N,N-diethyl-3-nitrobenzamide is a specialized organic intermediate used primarily

in the synthesis of pharmaceutical active ingredients (APIs), particularly in the development of

poly(ADP-ribose) polymerase (PARP) inhibitors and other heterocyclic drug candidates.[1][3]

Its structure features a benzamide core decorated with a reactive chlorine atom (susceptible to

S_NAr displacement) and a nitro group (precursor to amines via reduction), making it a

versatile "scaffold" molecule.[3]

As a research chemical with limited historical toxicological data, it must be handled under the

Precautionary Principle, treating it as a potential sensitizer and mutagenic hazard due to its

nitroaromatic moiety.[1][3]

Physicochemical Properties Table
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Property Value / Description Experimental/Predicted

Appearance
Off-white to pale yellow

crystalline powder
Experimental

Melting Point 78–82 °C (Typical for analogs) Predicted

Solubility
Soluble in DMSO, DCM,

Methanol; Insoluble in Water
Experimental

LogP ~2.3 Predicted (Consensus)

Reactivity
Stable at STP; Incompatible

with strong reducers & bases
Chemical Logic

Hazard Identification & Toxicology (GHS)
Note: In the absence of a full REACH registration dossier, the following classifications are

derived from Structure-Activity Relationship (SAR) analysis of the structural analogs 4-chloro-3-

nitrobenzamide and N,N-diethylbenzamide.

GHS Classification (Self-Classified)[1][3]
Signal Word:WARNING

Acute Toxicity (Oral): Category 4 (H302) – Harmful if swallowed.[1][3][4]

Skin Corrosion/Irritation: Category 2 (H315) – Causes skin irritation.[1][3][4][5]

Serious Eye Damage/Irritation: Category 2A (H319) – Causes serious eye irritation.[1][3][5]

Specific Target Organ Toxicity (Single Exposure): Category 3 (H335) – May cause respiratory

irritation.[1][3][5]

Germ Cell Mutagenicity: Category 2 (Suspected) – Due to nitroaromatic functionality.[1][3]

Toxicological Mechanisms[3]
Nitro-Reduction: In vivo, the nitro group (
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) can be enzymatically reduced to a hydroxylamine (

), a reactive electrophile capable of DNA adduct formation.[1][3] This necessitates handling
the compound as a potential genotoxin.[1][3]

Amide Hydrolysis: Metabolic breakdown may release diethylamine (a secondary amine) and

4-chloro-3-nitrobenzoic acid.[1][3]

Risk Assessment & Engineering Controls
Effective safety relies on the Hierarchy of Controls. For this compound, isolation and

engineering controls are superior to PPE alone.[1][3]

Control Banding Strategy
Occupational Exposure Band (OEB): Band 3 (10–100 µg/m³) recommended until specific

OELs are established.[1][3]

Containment: Handle within a certified Chemical Fume Hood (CFH) or Powder Containment

Balance Enclosure.[1][3]

Safe Handling Workflow
The following diagram outlines the critical decision points during the handling of 4-chloro-N,N-
diethyl-3-nitrobenzamide.
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Figure 1: Decision logic for engineering controls based on physical state.

Personal Protective Equipment (PPE) Matrix
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Body Part Recommendation Rationale

Respiratory
N95/P2 (Solids) or Half-mask

with ABEK1 (Solutions)

Prevents inhalation of dusts or

solvent vapors if hood

containment is breached.[1][3]

Hands
Double Nitrile (0.11 mm min)

or Laminate (Silver Shield)

Nitrile provides good splash

protection.[1][3] Laminate

required for prolonged contact

with dissolved compound in

DCM.[1][3]

Eyes
Chemical Goggles (Indirect

Vent)

Safety glasses are insufficient

for fine powders that can

bypass side shields.[1][3]

Body
Tyvek® Lab Coat (Closed

front)

Prevents contamination of

street clothes; disposable to

prevent cross-contamination.

[1][3]

Synthesis & Reaction Safety
Target Audience: Synthetic Chemists[1][3]

When using 4-chloro-N,N-diethyl-3-nitrobenzamide as an intermediate (e.g., in S_NAr

reactions or Nitro-reductions), specific hazards arise:

S_NAr Reactions: Displacement of the chlorine atom often requires elevated temperatures

(>80°C) and polar aprotic solvents (DMF, DMAc).[1][3]

Risk:[1][3] Thermal runaway if the nucleophile is added too rapidly.[1][3]

Control: Use a dosing pump for nucleophile addition; ensure cooling capacity is available.

[1][3]

Nitro Reduction (Hydrogenation):

Risk:[1][3] Exothermic reaction; catalyst (Pd/C) ignition source.[1][3]
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Control: Inert the vessel with Nitrogen/Argon before introducing Hydrogen.[1][3] Monitor

internal temperature strictly.

Emergency Protocols
In the event of a spill or exposure, immediate action is required.[1][3] Do not wait for medical

personnel to arrive before initiating decontamination.[1][3]

Incident Detected Identify Type

Skin/Eye Contact

Inhalation

Bench Spill (<5g)

Flush 15min
Remove Contaminated Clothing

Move to Fresh Air
Support Breathing

Wet Wipe (DCM/Alc)
Do NOT Dry Sweep

Dispose as Haz

Seek Medical Attention
(Show SDS)

Waste
Dispose as Haz

Click to download full resolution via product page

Figure 2: Emergency response workflow for exposure and spills.[1][3][5]

Spill Cleanup Procedure (Powder)[3]
Evacuate the immediate area if the spill is outside a fume hood.[1][3]

Don PPE: Double gloves, goggles, N95 respirator.[1][3]

Contain: Cover spill with a damp paper towel (dampened with water or ethanol) to prevent

dust generation.[1][3] Do not dry sweep.[1][3]

Clean: Wipe up the material.[1][3] Clean the surface with a soap/water solution followed by

an alcohol wipe.[1][3]

Disposal: Place all waste in a sealed hazardous waste bag labeled "Toxic Organic Solid."

Storage & Stability
Shelf Life: >2 years if stored correctly.[1][3]
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Conditions: Store at 2–8°C (Refrigerated) in a tightly sealed container.

Incompatibilities:

Strong Bases: Can induce hydrolysis of the amide bond.[1][3]

Reducing Agents (LiAlH4, NaBH4): Will reduce the nitro group or the amide, potentially

exothermically.[1][3]

Light: Protect from direct light to prevent slow photochemical degradation of the nitro

group.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety & Handling Guide: 4-Chloro-N,N-
diethyl-3-nitrobenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2583886#4-chloro-n-n-diethyl-3-nitrobenzamide-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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